Structural and dielectric characterization of synthesized nano-BSTO/PVDF composites for smart sensor applications
Materials Advances Pub Date: 2023-10-24 DOI: 10.1039/D3MA00437F
Abstract
In this study, nanoparticles of Ba1−xSrxTiO3 (where x = 0.0, 0.1, 0.2, 0.3, and 0.4) have been prepared using a chemical method. One of these pure perovskite compositions (x = 0.0) has been then mixed with Polyvinylidene fluoride (PVDF) polymer in different weight ratios (70% BaTiO3:30% PVDF, 50% BaTiO3:50% PVDF, and 30% BaTiO3:70% PVDF) to create composites. X-ray diffraction (XRD) analysis and Fourier-transform infrared spectroscopy (FTIR) have been used to investigate the formation of the desired nano samples. The findings demonstrate the nanocrystalline nature and high ferroelectric characteristics of the developed ferroelectric samples. Scanning electron microscopy (SEM), energy dispersive X-ray (EDX) spectroscopy, and transmission electron microscopy (TEM) have all been used to learn more about the samples. The samples' dielectric properties and P–E hysteresis loops have also been investigated, revealing that samples where x = 0.0, 0.1, and 0.2 have suitable properties for piezoelectric AC device applications. The ferroelectric and piezoelectric characteristics of BaTiO3 have been found to be diminished when PVDF was introduced. Furthermore, the dielectric properties and P–E hysteresis loop investigations can provide insight for researchers and engineers working in the ferroelectric and piezoelectric application fields to explore new possibilities.
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